1,5-Dimethyl-8-oxabicyclo[3.2.1]oct-6-en-3-one

• CAS No.: 74615-65-9
• Molecular Formula: C9H12O2
• Molecular Weight: 152.19 g/mol
• IUPAC Name: 1,5-dimethyl-8-oxabicyclo[3.2.1]oct-6-en-3-one
• InChI: InChI=1S/C9H12O2/c1-8-3-4-9(2,11-8)6-7(10)5-8/h3-4H,5-6H2,1-2H3
• InChI Key: UOIYFFUKPHIOFF-UHFFFAOYSA-N
• Canonical SMILES: CC12CC(=O)CC(O1)(C=C2)C

Description

1,5-Dimethyl-8-oxabicyclo[3.2.1]oct-6-en-3-one is a useful research compound. Its molecular formula is C9H12O2 and its molecular weight is 152.19 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a stirred slurry of 2,4-dibromo-1,5-dimethyl-8-oxabicyclo[3.2.1]oct-6-en-3-one (18.0 g) in a saturated methanolic solution of ammonium chloride (514 ml) was added portionwise zinc/copper couple (51 g) over 30 minutes at 23° C. The suspension was stirred for an additional 2 hours and filtered. The filtrate was diluted with a saturated Na2H2 -ethylenediaminetetraacetic acid solution (400 ml). Extraction with methylene chloride (5×100 ml) and drying (MgSO4) produced, upon evaporative removal of solvent, the desired ketone (9.0 g). Bulb-to-bulb distillation <80° C. and 0.5 mm afforded the desired product (7.3 g) as colorless crystals, m.p. 62°-63° C.